Cas no 163260-76-2 (4-bromo-2-(2-bromoethyl)-1-methoxybenzene)

• Product Name: 4-bromo-2-(2-bromoethyl)-1-methoxybenzene
• CAS No: 163260-76-2
• MF: C₉H₁₀Br₂O
• MW: 293.98310136795
• CID: 110170
• PubChem ID: 53418049
• Update Time: 2025-04-18

4-bromo-2-(2-bromoethyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2-bromoethyl)-1-methoxybenzene
• Benzene,4-bromo-2-(2-bromoethyl)-1-methoxy-
• SCHEMBL6488941
• 163260-76-2
• XKBHMPMRWHCKGB-UHFFFAOYSA-N
• DTXSID40697377
• AKOS014196911

• MDL： MFCD11110009
• Inchi： 1S/C9H10Br2O/c1-12-9-3-2-8(11)6-7(9)4-5-10/h2-3,6H,4-5H2,1H3
• InChI Key： XKBHMPMRWHCKGB-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C=CC=1OC)Br

Computed Properties

• Exact Mass: 291.9098
• Monoisotopic Mass: 291.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• PSA: 9.23